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Compound of Interest

Compound Name: YH16899

Cat. No.: B15574361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YH16899 is a potent and specific small molecule inhibitor of the interaction between Lysyl-

tRNA synthetase (KRS) and the 67-kDa laminin receptor (67LR).[1][2] This interaction is

implicated in promoting cancer cell migration and metastasis.[1] YH16899 exerts its inhibitory

effect by binding to KRS, which hinders the association with 67LR and reduces the membrane

localization of KRS.[1][2] Notably, it achieves this without affecting the essential catalytic

activity of KRS, suggesting a favorable therapeutic window with potentially reduced toxicity.[1]

These application notes provide detailed protocols for the preparation, storage, and handling of

YH16899 stock solutions using dimethyl sulfoxide (DMSO) as a solvent, intended for in vitro

and in vivo research applications.
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Property Value Reference

CAS Number 1428623-14-6 [2][3]

Molecular Formula C₁₉H₁₃F₅N₂O₃S [2]

Molecular Weight 444.38 g/mol [2]

Appearance Powder [2]

Solubility in DMSO ≥ 10 mM [4]

In Vitro Efficacy of YH16899
Cell Line Assay IC₅₀ Reference

NCI-H226 Cell Migration 8.5 ± 2.1 µM [1]

Experimental Protocols
Materials and Equipment

YH16899 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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This protocol describes the preparation of a 10 mM stock solution of YH16899 in DMSO. This

concentration is a common starting point for subsequent dilutions for various experimental

needs.

Pre-weighing Preparation: Ensure the analytical balance is calibrated and located in an area

free from drafts. Wear appropriate PPE.

Weighing YH16899: Carefully weigh 4.44 mg of YH16899 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

YH16899 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage or -80°C for long-term storage.

Preparation of Working Solutions for Cell Culture
For cell-based assays, the DMSO stock solution must be diluted to the desired final

concentration in the cell culture medium. It is crucial to ensure that the final concentration of

DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.

Thawing: Thaw a single aliquot of the 10 mM YH16899 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your cell culture medium to

achieve the final desired experimental concentrations. For example, to prepare a 10 µM

working solution, you can perform a 1:1000 dilution of the 10 mM stock solution into the cell

culture medium.
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Mixing: Add the YH16899 solution to the culture medium and mix gently but thoroughly by

pipetting or inverting the tube.

Application to Cells: Add the final working solution to your cell cultures as per your

experimental design.

Mandatory Visualizations
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Caption: Experimental workflow for preparing YH16899 stock and working solutions.
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YH16899 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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